Cas no 37028-65-2 (N,N-Dimethylthioxanthene-9-propylamine)

N,N-Dimethylthioxanthene-9-propylamine structure
37028-65-2 structure
Product Name:N,N-Dimethylthioxanthene-9-propylamine
CAS No:37028-65-2
MF:C18H21NS
MW:283.431043386459
CID:323843
PubChem ID:56842859
Update Time:2025-04-19

N,N-Dimethylthioxanthene-9-propylamine Chemical and Physical Properties

Names and Identifiers

    • N,N-Dimethylthioxanthene-9-propylamine
    • N,N-dimethyl-3-(9H-thioxanthen-9-yl)propan-1-amine
    • N,N-Dimethyl-9H-thioxanthene-9-propanamine
    • RAL34EF8GA
    • 37028-65-2
    • NS00030142
    • DTXSID00190531
    • 9H-Thioxanthene-9-propanamine, N,N-dimethyl-
    • EINECS 253-317-3
    • Thioxanthene-9-propylamine, N,N-dimethyl-
    • Inchi: 1S/C18H21NS/c1-19(2)13-7-10-14-15-8-3-5-11-17(15)20-18-12-6-4-9-16(14)18/h3-6,8-9,11-12,14H,7,10,13H2,1-2H3
    • InChI Key: IUAFRBRSXNQBPC-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(C2C=CC=CC1=2)CCCN(C)C

Computed Properties

  • Exact Mass: 283.13963
  • Monoisotopic Mass: 283.13947085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 28.5Ų

Experimental Properties

  • PSA: 3.24
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